![molecular formula C15H15ClFNO3S B2387162 2-chloro-6-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzamide CAS No. 2034364-44-6](/img/structure/B2387162.png)
2-chloro-6-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzamide
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Description
2-chloro-6-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C15H15ClFNO3S and its molecular weight is 343.8. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antipathogenic Activity
Research has demonstrated the synthesis and characterization of thiourea derivatives with significant antipathogenic activities. Such studies highlight the potential of these compounds in developing novel antimicrobial agents with antibiofilm properties, particularly against strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).
Structural Properties and Synthesis Techniques
The structural characterization of related compounds, including X-ray diffraction studies, provides insights into their crystalline forms and molecular interactions. Such research contributes to the understanding of how different substituents and synthesis techniques impact the properties and potential applications of these compounds (Sharma et al., 2016).
Potential as Imaging Agents
Fluorinated derivatives of related compounds have been explored for their potential as imaging agents in positron emission tomography (PET) studies. These studies focus on evaluating the binding affinity and selectivity for specific receptors, offering a pathway for the development of diagnostic tools in neurodegenerative disorders and cancer (Lang et al., 1999).
Properties
IUPAC Name |
2-chloro-6-fluoro-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClFNO3S/c16-10-3-1-4-11(17)14(10)15(20)18-9-12(21-7-6-19)13-5-2-8-22-13/h1-5,8,12,19H,6-7,9H2,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSFUZNPUVHJCIQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)NCC(C2=CC=CS2)OCCO)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClFNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.